N-(4-methoxyphenyl)-2-(3-oxo-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[3-oxo-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetamide
• InChI: InChI=1S/C23H18N6O4/c1-32-17-11-9-16(10-12-17)24-19(30)14-29-23(31)28-13-5-8-18(21(28)26-29)22-25-20(27-33-22)15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,24,30)
• InChI Key: NJWBGLFSTXFRFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=CC=C(C3=N2)C4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C23H18N6O4
• Molecular Weight: 442.4 g/mol

Description

N-(4-methoxyphenyl)-2-(3-oxo-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C23H18N6O4 and its molecular weight is 442.435. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-(3-oxo-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-(3-oxo-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

• Fused heterocyclic 1,2,4-triazoles, including compounds similar to N-(4-methoxyphenyl)-2-(3-oxo-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)acetamide, have garnered interest due to their diverse biological properties. A study by Karpina et al. (2019) developed methods for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and conducted biological assessments of these compounds (Karpina et al., 2019).

Anticancer and Antimicrobial Applications

• Alkylurea derivatives of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide exhibit significant anticancer effects and low toxicity. Wang et al. (2015) evaluated the antiproliferative activities of these compounds against human cancer cell lines, indicating their potential as anticancer agents with reduced toxicity (Wang et al., 2015).
• A study by El‐Sayed et al. (2008) synthesized new N- and S-substituted 1,3,4-oxadiazole derivatives and evaluated their antimicrobial activity. The findings of this research are relevant to understanding the antimicrobial applications of similar compounds (El‐Sayed et al., 2008).